2-(2,3-Dichlorophenyl)-5-methyloxazole-4-carboxylic Acid

• Molecular Formula: C11H7Cl2NO3
• Molecular Weight: 272.08 g/mol
• IUPAC Name: 2-(2,3-dichlorophenyl)-5-methyl-1,3-oxazole-4-carboxylic acid
• InChI: InChI=1S/C11H7Cl2NO3/c1-5-9(11(15)16)14-10(17-5)6-3-2-4-7(12)8(6)13/h2-4H,1H3,(H,15,16)
• InChI Key: YKLRUXHVDPGBTF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(O1)C2=C(C(=CC=C2)Cl)Cl)C(=O)O

Description

2-(2,3-Dichlorophenyl)-5-methyloxazole-4-carboxylic acid is a heterocyclic organic compound featuring an oxazole core substituted with a 2,3-dichlorophenyl group at position 2, a methyl group at position 5, and a carboxylic acid moiety at position 4. The oxazole ring’s electron-rich nature, combined with the electron-withdrawing dichlorophenyl substituent, confers unique physicochemical properties, making it a candidate for applications in medicinal chemistry and agrochemical development.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(2,3-Dichlorophenyl)-5-methyloxazole-4-carboxylic acid typically involves the following steps:

• Formation of the Dichlorophenyl Group: This can be achieved through the chlorination of phenol derivatives.

• Construction of the Oxazole Ring: The oxazole ring is formed through cyclization reactions involving amino acids or their derivatives.

• Introduction of the Carboxylic Acid Group: The carboxylic acid group is introduced through oxidation reactions.

Industrial Production Methods: In an industrial setting, the compound is synthesized using large-scale reactors under controlled conditions to ensure purity and yield. The process involves the use of catalysts and specific reaction conditions to optimize the synthesis.

Chemical Reactions Analysis

Types of Reactions: 2-(2,3-Dichlorophenyl)-5-methyloxazole-4-carboxylic acid can undergo various chemical reactions, including:

• Oxidation: Conversion of the compound to its corresponding carboxylic acid derivatives.

• Reduction: Reduction of the compound to form its corresponding alcohols or amines.

• Substitution: Replacement of chlorine atoms with other functional groups.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromic acid (H2CrO4).

• Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and hydrogen gas (H2) are used.

• Substitution: Various nucleophiles and electrophiles are employed depending on the desired substitution.

Major Products Formed:

• Oxidation: Formation of carboxylic acids and their derivatives.

• Reduction: Formation of alcohols and amines.

• Substitution: Formation of various substituted phenyl compounds.

Scientific Research Applications

2-(2,3-Dichlorophenyl)-5-methyloxazole-4-carboxylic acid has several applications in scientific research:

• Chemistry: Used as an intermediate in the synthesis of more complex chemical compounds.

• Biology: Studied for its potential biological activity and interactions with biological molecules.

• Medicine: Investigated for its therapeutic potential in treating various diseases.

• Industry: Utilized in the production of agrochemicals, pharmaceuticals, and other industrial chemicals.

Mechanism of Action

The mechanism by which 2-(2,3-Dichlorophenyl)-5-methyloxazole-4-carboxylic acid exerts its effects involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, leading to biological responses. The exact mechanism depends on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

2-(2,3-Dichlorophenyl)-1,3-thiazole-4-carboxylic Acid

Key Structural Differences :

• Heterocycle Core : Replaces oxazole with thiazole (sulfur atom at position 1 vs. oxygen in oxazole).
• Substituents : Lacks the methyl group at position 5.
  Physicochemical Properties :
• Molecular Weight : 274.12 g/mol (vs. ~271.1 g/mol for the oxazole analog, estimated).
• Melting Point : 233–234°C (experimental data available) .
  Functional Implications :
• The absence of a methyl group may reduce steric hindrance, improving binding affinity in biological systems.

Dichlorophenyl-Substituted Agrochemicals

Examples from include etaconazole and propiconazole , which feature 2,4-dichlorophenyl groups attached to triazole or dioxolan rings.
Key Differences :

• Core Heterocycle : Triazole/dioxolan vs. oxazole.
• Chlorine Substitution : 2,4-dichloro vs. 2,3-dichloro on the phenyl ring.
  Biological Activity :
• 2,4-Dichloro substitution is common in fungicides (e.g., propiconazole), suggesting that the 2,3-dichloro configuration in the target compound may alter target specificity or potency .
• The carboxylic acid group in the oxazole derivative may enhance solubility compared to non-polar triazole agrochemicals.

Carboxylic Acid-Containing Pharmacopeial Compounds

highlights complex molecules like β-lactam antibiotics with carboxylic acid groups.
Key Differences :

• Structural Complexity: The target compound is simpler, lacking fused bicyclic systems or amino acid side chains.
• Function : Pharmacopeial compounds often leverage carboxylic acids for hydrogen bonding in enzyme inhibition, a property the oxazole derivative may share .

Data Table: Comparative Analysis

Property/Compound	2-(2,3-Dichlorophenyl)-5-methyloxazole-4-carboxylic Acid (Target)	2-(2,3-Dichlorophenyl)-1,3-thiazole-4-carboxylic Acid	Propiconazole (Agrochemical)
Molecular Formula	C₁₁H₈Cl₂NO₃ (est.)	C₁₀H₅Cl₂NO₂S	C₁₅H₁₇Cl₂N₃O₂
Molecular Weight (g/mol)	~271.1	274.12	342.22
Melting Point	Not reported	233–234°C	Liquid at room temperature
Key Functional Groups	Oxazole, methyl, carboxylic acid	Thiazole, carboxylic acid	Triazole, dioxolan
Biological Role	Potential agrochemical/pharmaceutical intermediate	Agrochemical intermediate	Fungicide

Research Findings and Implications

• Electronic Effects : The 2,3-dichlorophenyl group’s electron-withdrawing nature may enhance the oxazole ring’s electrophilicity, favoring nucleophilic reactions in synthesis .
• Chlorine Position : Compared to 2,4-dichloro analogs (e.g., propiconazole), the 2,3-configuration could reduce steric bulk, altering interactions with cytochrome P450 enzymes in pesticidal activity .
• Carboxylic Acid Utility : The acid group may facilitate salt formation for improved bioavailability, a strategy used in pharmacopeial compounds .